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Compound of Interest

Compound Name: Tetraethylammonium Bromide

Cat. No.: B042051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetraethylammonium bromide (TEAB) is a quaternary ammonium salt with significant

applications across various scientific disciplines, including organic synthesis, electrochemistry,

and pharmacology. This guide provides a comprehensive overview of its chemical properties,

supported by quantitative data, detailed experimental protocols, and visualizations to elucidate

its mechanisms of action and experimental workflows.

Core Chemical and Physical Properties
TEAB is a white to off-white crystalline solid that is hygroscopic in nature.[1][2] It is

characterized by its high solubility in polar solvents and its function as a source of

tetraethylammonium (TEA) ions in both chemical and biological systems.[3][4]

Table 1: Physicochemical Properties of
Tetraethylammonium Bromide
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Property Value Reference

Chemical Formula C₈H₂₀BrN [3]

Molecular Weight 210.16 g/mol [3]

CAS Number 71-91-0 [3]

Appearance
White to off-white crystalline

solid
[3][4]

Melting Point 285-287 °C (decomposes) [5]

Density 1.397 g/cm³ (at 20 °C) [5]

pH 6.5 (10% aqueous solution) [1][6]

Table 2: Solubility of Tetraethylammonium Bromide
Solvent Solubility Temperature (°C) Reference

Water 2795 g/L 25 [1][7]

Methanol Soluble Room Temperature [4]

Ethanol Freely Soluble Room Temperature [8]

Chloroform Soluble Room Temperature [1][9]

Acetone Soluble Room Temperature [1]

Acetonitrile 0.1 g/mL (warm) Warm [1]

Benzene Slightly Soluble Room Temperature [8]

Hexane Limited Solubility Room Temperature [4]

Diethyl Ether Insoluble Room Temperature [10]

Reactivity and Stability
Tetraethylammonium bromide is a stable compound under standard laboratory conditions but

is incompatible with strong oxidizing agents.[1] It is hygroscopic and should be stored in a dry

environment.[1] Upon heating, it decomposes at approximately 285 °C.[5] In solution, it
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dissociates into the tetraethylammonium cation (Et₄N⁺) and the bromide anion (Br⁻), which

dictates its chemical reactivity. The bromide ion can act as a nucleophile or a leaving group in

chemical reactions.[3]

Experimental Protocols
Synthesis of Tetraethylammonium Bromide
A common laboratory-scale synthesis of TEAB involves the reaction of triethylamine with ethyl

bromide.

Materials:

Triethylamine (C₆H₁₅N)

Ethyl bromide (C₂H₅Br)

Ethyl acetate (as solvent for recrystallization)

Procedure:

In a reaction vessel, combine triethylamine and ethyl bromide. The reaction is typically

carried out in a suitable solvent or neat.

The reaction mixture is heated to a temperature between 45 and 70°C to facilitate the

quaternization reaction.[11]

The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC) to determine the consumption of the

starting materials.

Upon completion, the crude TEAB product is isolated.

The crude product is then purified by recrystallization. Add ethyl acetate to the crude product

and heat to reflux for approximately 30 minutes.[12][13]

Allow the solution to cool, which will induce crystallization of the purified TEAB.
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The crystals are collected by filtration and dried under vacuum at around 50°C to remove

any residual solvent.[12][13]

Synthesis Workflow

Start

Combine Triethylamine
and Ethyl Bromide

Heat Reaction Mixture
(45-70°C)

Monitor Reaction Progress
(TLC/GC)

Isolate Crude Product

Recrystallize from
Ethyl Acetate

Filter and Dry Crystals

Pure TEAB
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Synthesis of Tetraethylammonium Bromide.

Determination of Solubility
The following protocol provides a general method for determining the solubility of TEAB in a

given solvent.

Materials:

Tetraethylammonium Bromide

Solvent of interest (e.g., water, ethanol)

Analytical balance

Volumetric flasks

Stirring apparatus (e.g., magnetic stirrer)

Temperature-controlled environment

Procedure:

Prepare a series of saturated solutions of TEAB in the chosen solvent at a constant

temperature.

Start by adding an excess amount of TEAB to a known volume of the solvent in a flask.

Stir the mixture vigorously for a prolonged period (e.g., 24 hours) to ensure equilibrium is

reached.

After stirring, allow any undissolved solid to settle.

Carefully extract a known volume of the clear supernatant liquid.

Determine the concentration of TEAB in the supernatant. This can be done by evaporating

the solvent from the known volume of the supernatant and weighing the remaining solid
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residue.

Repeat this procedure at different temperatures to determine the temperature dependence of

solubility.

pKa Determination
As a quaternary ammonium salt, TEAB is a strong electrolyte and is fully ionized in solution.

Therefore, it does not have a pKa value in the traditional sense of an acid-base equilibrium.

The tetraethylammonium cation is aprotic. However, understanding the acidity or basicity of

related compounds or potential impurities can be relevant. For determining the pKa of amines

or other ionizable groups, methods such as potentiometric titration, spectrophotometry, or

nuclear magnetic resonance (NMR) spectroscopy can be employed.[8]

Applications in Research and Development
Phase Transfer Catalysis
TEAB is widely used as a phase transfer catalyst (PTC). It facilitates the reaction between

reactants that are soluble in two immiscible phases (e.g., an aqueous phase and an organic

phase). The tetraethylammonium cation forms an ion pair with the reactant in the aqueous

phase, and this lipophilic ion pair can then migrate into the organic phase to react.

Experimental Workflow for a Nucleophilic Substitution Reaction:

A reaction vessel is charged with the organic substrate dissolved in a water-immiscible

organic solvent (e.g., toluene, dichloromethane).

The nucleophile is dissolved in an aqueous solution.

A catalytic amount of TEAB (typically 1-10 mol%) is added to the biphasic mixture.

The mixture is stirred vigorously to maximize the interfacial area between the two phases.

The reaction is allowed to proceed, often at an elevated temperature to increase the reaction

rate.
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The progress of the reaction is monitored using appropriate analytical techniques (e.g., TLC,

GC, HPLC).

Upon completion, the two phases are separated.

The organic phase is washed with water and/or brine to remove the catalyst and any water-

soluble byproducts.

The organic solvent is removed under reduced pressure to yield the crude product, which

can then be purified.

Phase Transfer Catalysis Mechanism.

Pharmacology: Potassium Channel Blockade
In pharmacology and physiology, the tetraethylammonium ion is a well-known non-specific

blocker of potassium (K⁺) channels.[3][14] This property has made it a valuable tool for

studying the function of these channels in various physiological processes. TEAB serves as a

source of TEA ions for these studies.

The mechanism of blockade involves the physical occlusion of the ion conduction pore of the

K⁺ channel by the TEA ion.[15] There are typically two binding sites for TEA: an external site

accessible from the extracellular side and an internal site accessible from the intracellular side.

[16] The affinity of TEA for these sites can vary depending on the specific type of K⁺ channel.

The blockade is often voltage-dependent, meaning the effectiveness of the block is influenced

by the membrane potential.[15][16]
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K+ Channel Blockade by TEA⁺
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Mechanism of K⁺ Channel Blockade by TEA⁺.

Safety and Handling
Tetraethylammonium bromide is considered hazardous and may cause eye, skin, and

respiratory tract irritation.[12][15] It is harmful if swallowed.[9] Appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this

compound. It should be handled in a well-ventilated area. Store in a cool, dry place away from

incompatible materials such as strong oxidizing agents.[1]

Conclusion
Tetraethylammonium bromide possesses a versatile set of chemical properties that make it a

valuable compound in both synthetic chemistry and biological research. Its high solubility in

polar solvents, its role as a phase transfer catalyst, and the pharmacological activity of its

cation as a potassium channel blocker are key attributes that continue to be exploited in

various scientific endeavors. A thorough understanding of its properties, handling requirements,

and experimental applications is crucial for its safe and effective use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Tetraethylammonium Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042051#what-are-the-chemical-properties-of-
tetraethylammonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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